Cas no 1361823-24-6 (3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid)
3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid
-
- Inchi: 1S/C13H10Cl2N2O2/c14-8-1-2-9(10(15)6-8)13-12(16)7(3-4-17-13)5-11(18)19/h1-4,6H,5,16H2,(H,18,19)
- InChI Key: JKIJINVHISJSRW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C(=C(C=CN=1)CC(=O)O)N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 330
- XLogP3: 2.6
- Topological Polar Surface Area: 76.2
3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005626-250mg |
3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid |
1361823-24-6 | 97% | 250mg |
$734.40 | 2022-03-01 | |
| Alichem | A022005626-500mg |
3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid |
1361823-24-6 | 97% | 500mg |
$1,058.40 | 2022-03-01 | |
| Alichem | A022005626-1g |
3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid |
1361823-24-6 | 97% | 1g |
$1,696.80 | 2022-03-01 |
3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid
Recent Advances in the Study of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid (CAS: 1361823-24-6)
The compound 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid (CAS: 1361823-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-acetic acid scaffold and dichlorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.
One of the key areas of investigation has been the synthesis and optimization of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.
Pharmacological studies have revealed that 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes and the suppression of pro-inflammatory cytokine production. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and chronic pain.
In addition to its anti-inflammatory effects, recent research has explored the compound's potential in oncology. Preliminary studies indicate that 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid may possess anti-proliferative activity against certain cancer cell lines. Mechanistic studies are underway to understand its interactions with cellular targets, including kinases and other signaling molecules involved in cancer progression. These investigations could pave the way for its use in targeted cancer therapies.
Despite these promising findings, challenges remain in the development of 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance its pharmacological profile and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid (CAS: 1361823-24-6) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be crucial for realizing its full potential. The compound's unique chemical structure and biological activity make it a valuable subject of study in the ongoing quest for novel and effective pharmaceuticals.
1361823-24-6 (3-Amino-2-(2,4-dichlorophenyl)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)